Cas no 88339-46-2 (Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl-)
88339-46-2 structure
Product Name:Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl-
CAS No:88339-46-2
MF:C13H16O2
MW:204.264944076538
CID:636605
PubChem ID:71409000
Update Time:2025-04-19
Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl-
- 3-acetyl-2,4,5,6-tetramethylbenzaldehyde
- 88339-46-2
- DTXSID10828772
-
- Inchi: 1S/C13H16O2/c1-7-8(2)12(6-14)10(4)13(9(7)3)11(5)15/h6H,1-5H3
- InChI Key: AYZGCDUNIOLARF-UHFFFAOYSA-N
- SMILES: O=C(C)C1=C(C)C(C=O)=C(C)C(C)=C1C
Computed Properties
- Exact Mass: 204.115029749g/mol
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
88339-46-2 (Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl-) Related Products
- 954-16-5(2,4,6-Trimethylbenzophenone)
- 89-74-7(2',4'-Dimethylacetophenone)
- 84-65-1(Anthraquinone)
- 1667-01-2(1-(2,4,6-trimethylphenyl)ethan-1-one)
- 577-16-2(2'-Methylacetophenone)
- 84-51-5(2-Ethylanthraquinone)
- 131-58-8(2-Methylbenzophenone)
- 2040-14-4(2'-Methylpropiophenone)
- 90-44-8(Anthrone)
- 84-54-8(2-Methylanthraquinone)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent